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Compound of Interest

Compound Name: 2-Bromothiazole-5-carboxamide

Cat. No.: B1290241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-Bromothiazole-5-carboxamide, a
heterocyclic organic compound of interest in medicinal chemistry and drug discovery. Its
structure, incorporating a brominated thiazole ring and a carboxamide group, makes it a
valuable building block for the synthesis of more complex molecules with potential biological
activity.

Core Molecular Data

The fundamental physicochemical properties of 2-Bromothiazole-5-carboxamide are
summarized below. These data are critical for experimental design, stoichiometric calculations,
and analytical characterization.

Property Value

Molecular Formula C4H3BrN20S[1][2][3]
Molecular Weight 207.05 g/mol [1][3]
CAS Number 848499-31-0[1][2][3]

Molecular Structure and Composition
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The chemical structure of 2-Bromothiazole-5-carboxamide consists of a central thiazole ring,
a five-membered aromatic ring containing both sulfur and nitrogen. This core is substituted with
a bromine atom at the 2-position and a carboxamide group at the 5-position. The diagram
below illustrates the connectivity of its constituent chemical groups.

2-Bromothiazole-5-carboxamide

Thiazole Ring Bromine Atom (at C2) Carboxamide Group (at C5)

Carbonyl Group Amine Group

Diagram 1: Molecular Composition of 2-Bromothiazole-5-carboxamide
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Diagram 1: Molecular Composition of 2-Bromothiazole-5-carboxamide

Hypothetical Experimental Protocol:
Characterization of 2-Bromothiazole-5-carboxamide

The following protocol outlines a standard workflow for the analytical characterization of a
newly synthesized or procured batch of 2-Bromothiazole-5-carboxamide to confirm its
identity and purity.

Objective: To verify the chemical structure and assess the purity of a 2-Bromothiazole-5-
carboxamide sample.

Materials:
e 2-Bromothiazole-5-carboxamide sample

o Deuterated dimethyl sulfoxide (DMSO-d6) for NMR
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for mass spectrometry)

Instrumentation:

e Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz)

» High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Mass Spectrometer (MS), preferably coupled to the HPLC (LC-MS)
Methodology:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Accurately weigh approximately 5-10 mg of the 2-Bromothiazole-5-carboxamide
sample.

o Dissolve the sample in ~0.7 mL of DMSO-d6 in an NMR tube.
o Acquire *H NMR and 3C NMR spectra.

o Process the spectra to identify characteristic peaks corresponding to the protons and
carbons in the molecule. The expected *H NMR spectrum should show signals for the
thiazole ring proton and the amide protons.

o High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

[e]

Prepare a stock solution of the sample at 1 mg/mL in methanol or acetonitrile.

o

Prepare a mobile phase, for example, a gradient of water (A) and acetonitrile (B).

[¢]

Equilibrate a C18 reverse-phase HPLC column with the initial mobile phase conditions.
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o Inject a small volume (e.g., 5-10 pL) of the sample solution.

o Run a gradient elution method while monitoring the eluent with a UV detector at a suitable
wavelength (e.g., 254 nm).

o The purity is determined by the relative area of the main peak in the chromatogram.

e Mass Spectrometry (MS) for Molecular Weight Confirmation:

o If using an LC-MS system, the mass spectrum can be obtained concurrently with the
HPLC run.

o Analyze the sample via electrospray ionization (ESI) in positive ion mode.

o Look for the protonated molecular ion peak [M+H]*, which should correspond to the
calculated molecular weight of 2-Bromothiazole-5-carboxamide plus the mass of a
proton. The isotopic pattern for bromine (approximately equal intensity for 7°Br and 81Br
isotopes) should be observable.

Workflow Visualization

The logical flow of the experimental protocol for the characterization of 2-Bromothiazole-5-
carboxamide is depicted in the following diagram.

2-Bromothiazole-5-carboxamide Sample

ple Prepgration

LC-MS Coupling

NMR Spectroscopy HPLC Analysis Mass Spectrometry

Structural Confirmation Purity Assessment Molecular Weight Verification

Diagram 2: Experimental Workflow for Compound Characterization
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Diagram 2: Experimental Workflow for Compound Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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